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Compound of Interest

Compound Name: BMS-684

Cat. No.: B15616263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of investigational compounds like BMS-684 is a critical component of

laboratory safety and environmental responsibility. For researchers, scientists, and drug

development professionals, adherence to established protocols ensures compliance with

regulatory standards and minimizes potential risks to human health and the environment. This

guide provides a comprehensive, step-by-step approach to the safe disposal of BMS-684,

grounded in established best practices for chemical and pharmaceutical waste management.

A specific Safety Data Sheet (SDS) with detailed disposal instructions for BMS-684 is not

readily available in public domains. Therefore, the following procedures are based on general

best practices for the disposal of research-grade chemical compounds. It is imperative to

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and to ensure compliance with local, state, and federal regulations.

I. Essential Pre-Disposal Steps
Before initiating the disposal process, it is crucial to gather all necessary information and

prepare the waste appropriately.

Consult Institutional EHS: The primary and most critical step is to contact your institution's

Environmental Health and Safety (EHS) department.[1][2] They will provide specific

instructions, appropriate waste containers, labels, and arrange for pickup.
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Review Available Compound Information: While a comprehensive SDS is unavailable,

compiling the known chemical properties of BMS-684 can assist EHS in determining the

correct disposal pathway.

Property Value Source

Molecular Formula C27H26N4O3 [3]

Molecular Weight 454.52 g/mol [3]

CAS Number 313552-29-3 [4]

Appearance Solid Powder [4]

Solubility 10 mM in DMSO [4]

Storage

Solid Powder: -20°C for 12

Months; In Solvent: -80°C for

6 Months

[4][5]

II. Step-by-Step Disposal Protocol
The following protocol outlines a general procedure for the disposal of BMS-684. This should

be adapted to the specific requirements of your institution.

1. Waste Identification and Segregation:

Pure Compound (Solid): Unused or expired solid BMS-684 should be treated as chemical

waste.

Solutions: Solutions of BMS-684, particularly in solvents like DMSO, must be disposed of as

chemical waste. Do not dispose of these solutions down the drain.

Contaminated Materials: Any materials that have come into contact with BMS-684, such as

pipette tips, gloves, and empty vials, should be considered contaminated waste and

segregated for proper disposal.

2. Containerization:

Use only EHS-approved and appropriately labeled waste containers.
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Solid Waste: Place solid BMS-684 and contaminated dry materials into a designated solid

chemical waste container.

Liquid Waste: Collect solutions of BMS-684 in a labeled, leak-proof liquid waste container.

Ensure the container is compatible with the solvent used (e.g., a container suitable for

DMSO).

3. Labeling:

Clearly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: BMS-684

The solvent and its concentration (for liquid waste)

An estimate of the quantity of BMS-684

The date the waste was first added to the container

Your name, laboratory, and contact information

4. Storage:

Store waste containers in a designated, secure area within the laboratory, away from general

lab traffic.

Ensure containers are sealed to prevent spills or the release of vapors.

5. Disposal:

Arrange for the collection of the waste by your institution's EHS department according to

their established schedule and procedures.

III. Experimental Workflow for Disposal
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The following diagram illustrates the general workflow for the safe disposal of a laboratory

chemical like BMS-684.
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General workflow for the safe disposal of BMS-684.

This guide is intended to provide a framework for the safe handling and disposal of BMS-684.

Always prioritize the specific protocols and guidance provided by your institution's

Environmental Health and Safety department to ensure a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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